[2-(1,3-Benzodioxol-5-ylmethylamino)-2-oxoethyl] 5-bromopyridine-3-carboxylate

• IUPAC Name: [2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethyl] 5-bromopyridine-3-carboxylate
• InChI: InChI=1S/C16H13BrN2O5/c17-12-4-11(6-18-7-12)16(21)22-8-15(20)19-5-10-1-2-13-14(3-10)24-9-23-13/h1-4,6-7H,5,8-9H2,(H,19,20)
• InChI Key: APTXWGVLXSWCAQ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)COC(=O)C3=CC(=CN=C3)Br
• Molecular Formula: C16H13BrN2O5
• Molecular Weight: 393.19 g/mol

Description

[2-(1,3-Benzodioxol-5-ylmethylamino)-2-oxoethyl] 5-bromopyridine-3-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

• Ligand Development for Biological Labeling

  A study described the synthesis of ligands bearing 6-bromo-2,2'-bipyridine pendant arms, highlighting a carboethoxylation reaction facilitated by Pd(0) and saponification processes to produce acids. These ligands are designed for potential use in labeling biological materials, showcasing a methodological approach to functionalize scaffolds with oxophilic and anionic sidearms (Charbonnière, Weibel, & Ziessel, 2002).

• Antibacterial Agents Synthesis

  Research on the synthesis of novel analogs of pyrazol-5-ones demonstrated promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. This work involved the design and synthesis of compounds via reactions with p-substituted benzaldehydes, underlining the potential pharmaceutical applications of these chemical structures (Palkar et al., 2017).

Potential Biological and Pharmacological Activities

• Electrocatalytic Carboxylation with CO2

  An innovative electrochemical procedure explored the carboxylation of 2-amino-5-bromopyridine with CO2 in an ionic liquid, leading to 6-aminonicotinic acid. This process demonstrates a green chemistry approach, avoiding toxic solvents and showcasing a method with potential implications in synthesizing biologically active molecules (Feng, Huang, Liu, & Wang, 2010).

• Tyrosinase Inhibitors for Pharmaceutical Uses

  The synthesis of biphenyl-based compounds for potential treatments in hypertension and inflammatory conditions was documented. This study reported significant anti-tyrosinase activities, comparing favorably with kojic acid, and highlighted the importance of structural features for biological activity (Kwong et al., 2017).